Fmoc-Tyr(tBu)-Osu

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[4-[(2-methylpropan-2-yl)oxy]phenyl]propanoate
• InChI: InChI=1S/C32H32N2O7/c1-32(2,3)40-21-14-12-20(13-15-21)18-27(30(37)41-34-28(35)16-17-29(34)36)33-31(38)39-19-26-24-10-6-4-8-22(24)23-9-5-7-11-25(23)26/h4-15,26-27H,16-19H2,1-3H3,(H,33,38)
• InChI Key: FFYIKTNTHOGOIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC=C(C=C1)CC(C(=O)ON2C(=O)CCC2=O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C32H32N2O7
• Molecular Weight: 556.6 g/mol

Description

Fmoc-Tyr(tBu)-Osu, also known as N-(9-Fluorenylmethoxycarbonyl)-O-tert-butyl-L-tyrosine N-hydroxysuccinimide ester, is a compound widely used in peptide synthesis. It is a derivative of tyrosine, an amino acid, and is protected by the Fmoc group at the amino terminus and the tert-butyl group at the phenolic hydroxyl group. The N-hydroxysuccinimide ester (Osu) is a reactive group that facilitates the coupling of the protected amino acid to other molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Fmoc-Tyr(tBu)-Osu typically involves the following steps:

Protection of Tyrosine: Tyrosine is first protected at the amino group with the Fmoc group and at the phenolic hydroxyl group with the tert-butyl group. This is achieved by reacting tyrosine with fluorenylmethoxycarbonyl chloride (Fmoc-Cl) and tert-butyl chloride (tBu-Cl) in the presence of a base.

Formation of the N-hydroxysuccinimide Ester: The protected tyrosine is then reacted with N-hydroxysuccinimide (NHS) and a coupling reagent such as dicyclohexylcarbodiimide (DCC) to form the N-hydroxysuccinimide ester

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:

Bulk Synthesis: Large quantities of protected tyrosine are synthesized using automated peptide synthesizers.

Purification: The crude product is purified using techniques such as recrystallization or chromatography to achieve high purity levels required for industrial applications.

Chemical Reactions Analysis

Types of Reactions

Fmoc-Tyr(tBu)-Osu undergoes several types of chemical reactions, including:

Substitution Reactions: The Osu group is highly reactive and can be substituted by nucleophiles such as amines, leading to the formation of peptide bonds.

Deprotection Reactions: The Fmoc and tert-butyl protecting groups can be removed under specific conditions to yield the free amino acid.

Common Reagents and Conditions

Substitution Reactions: Common reagents include primary and secondary amines. The reactions are typically carried out in organic solvents such as dimethylformamide (DMF) or dichloromethane (DCM) at room temperature.

Deprotection Reactions: The Fmoc group is removed using piperidine in DMF, while the tert-butyl group is removed using trifluoroacetic acid (TFA) in the presence of scavengers.

Major Products Formed

Peptide Bonds: The primary product of substitution reactions is the formation of peptide bonds, which are essential for peptide synthesis.

Free Amino Acid: Deprotection reactions yield the free amino acid, which can be further utilized in various biochemical applications.

Scientific Research Applications

Fmoc-Tyr(tBu)-Osu has a wide range of applications in scientific research, including:

Peptide Synthesis:

Drug Development: Peptides synthesized using this compound are used in the development of therapeutic agents for various diseases.

Biomaterials: The compound is used in the synthesis of peptide-based hydrogels for tissue engineering and drug delivery applications.

Biological Research: It is used in the study of protein-protein interactions and enzyme-substrate interactions by incorporating tyrosine residues into synthetic peptides.

Mechanism of Action

The mechanism of action of Fmoc-Tyr(tBu)-Osu involves the formation of peptide bonds through nucleophilic substitution reactions. The Osu group is a good leaving group, which facilitates the coupling of the protected tyrosine to other amino acids or peptides. The Fmoc and tert-butyl groups protect the amino and phenolic hydroxyl groups, respectively, during the synthesis process. These protecting groups are removed under specific conditions to yield the free amino acid or peptide .

Comparison with Similar Compounds

Similar Compounds

Fmoc-Tyr(tBu)-OH: This compound is similar to Fmoc-Tyr(tBu)-Osu but lacks the N-hydroxysuccinimide ester group.

Fmoc-Tyr-OH: This compound is similar but lacks both the tert-butyl and N-hydroxysuccinimide ester groups.

Uniqueness

This compound is unique due to the presence of the N-hydroxysuccinimide ester group, which makes it highly reactive and suitable for coupling reactions in peptide synthesis. The combination of Fmoc and tert-butyl protecting groups ensures that the amino and phenolic hydroxyl groups are protected during the synthesis process, allowing for the selective formation of peptide bonds .